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Compound of Interest

Compound Name: 2-Chloroadamantane

CAS No.: 7346-41-0

Cat. No.: B1585024 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Chloroadamantane

Introduction: The Adamantane Scaffold and its
Chlorinated Derivative
Adamantane (C₁₀H₁₆) is a unique, tricyclic hydrocarbon renowned for its rigid, diamondoid cage

structure. This high degree of symmetry and thermodynamic stability imparts unusual physical

properties, such as an exceptionally high melting point for its molecular weight.[1][2] Its

derivatives are of significant interest to researchers in medicinal chemistry and materials

science, serving as versatile building blocks for novel pharmaceuticals and advanced polymers.

[3][4] The introduction of functional groups onto the adamantane core allows for the fine-tuning

of its lipophilicity, reactivity, and biological activity.[3]

2-Chloroadamantane (C₁₀H₁₅Cl) is a monosubstituted derivative where a chlorine atom

replaces a hydrogen at one of the secondary (bridge) carbon positions. This substitution breaks

the perfect symmetry of the parent molecule, leading to distinct changes in its physical

properties, which are critical for its handling, purification, and application in further chemical

synthesis.[1] This guide provides a detailed examination of the melting and boiling points of 2-
Chloroadamantane, complete with experimental protocols for their determination.
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A summary of the key physical and chemical identifiers for 2-Chloroadamantane is presented

below. These values are fundamental for laboratory use, from reaction setup to safety

considerations.

Property Value Source(s)

CAS Number 7346-41-0 [5][6][7]

Molecular Formula C₁₀H₁₅Cl [5][6]

Molecular Weight 170.68 g/mol [5][6]

Appearance White solid / crystalline powder [8]

Melting Point 194-195 °C [7]

Boiling Point 241.2 ± 9.0 °C (at 760 Torr) [7]

Section 1: Melting Point Determination
The melting point is a critical indicator of a solid compound's purity. Pure crystalline solids

typically exhibit a sharp melting point, melting completely over a narrow temperature range of

0.5-1.0°C.[9] The presence of impurities disrupts the crystal lattice, generally causing a

depression in the melting point and a broadening of the melting range.[9][10]

Reported Melting Point Values
Multiple sources have reported the melting point of 2-Chloroadamantane. A comparison of

these values provides a reliable range for experimental verification.

Melting Point (°C) Source

194-195 ChemicalBook[7]

This narrow range suggests that the compound can be obtained in high purity.
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The determination of a melting point is a standard procedure for the characterization and purity

assessment of a solid organic compound. The following protocol outlines the use of a Mel-

Temp apparatus or a similar capillary-based system.[11]

Methodology Rationale: This method relies on the slow, controlled heating of a small, packed

sample within a capillary tube. Slow heating is paramount near the expected melting point to

allow for thermal equilibrium between the sample, the heating block, and the thermometer,

ensuring an accurate reading.[12] A small sample size (1-2 mm) is used to ensure uniform heat

distribution throughout the crystalline powder.[11]

Step-by-Step Procedure:

Sample Preparation: Place a small amount of dry 2-Chloroadamantane onto a clean, dry

surface like a watch glass.

Capillary Loading: Gently press the open end of a capillary tube into the powder. A small

amount of the solid will be forced into the tube.[9]

Sample Packing: Invert the tube and tap it gently on a hard surface to pack the solid into the

closed end. Repeat until a packed column of 1-2 mm in height is achieved.[9][11]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Initial Heating: Heat the apparatus rapidly to a temperature approximately 15-20°C below the

expected melting point (e.g., to ~175°C for 2-Chloroadamantane).

Fine Heating: Decrease the heating rate to 1-2°C per minute. This slow rate is crucial for an

accurate determination.[12]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature (T₁) at which the first drop of liquid appears.[10] Continue heating slowly and

record the temperature (T₂) at which the last crystal melts and the entire sample is a clear

liquid.[10]

Reporting: The melting point is reported as the range from T₁ to T₂.
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Section 2: Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[13][14] It is another fundamental physical property used for

identification and purity assessment. For high-melting-point solids like 2-Chloroadamantane,

determining the boiling point requires heating the substance well above its melting

temperature.

Reported Boiling Point Values
The boiling point of 2-Chloroadamantane has been reported as follows:

Boiling Point (°C) Pressure (Torr) Source

241.2 ± 9.0 760 ChemicalBook[7]

It is important to note that the boiling point is pressure-dependent; a decrease in atmospheric

pressure will lower the boiling point.[14]

Experimental Protocol: Thiele Tube Method
For small sample quantities, the Thiele tube method provides an efficient means of determining

a boiling point.

Methodology Rationale: This technique identifies the boiling point by observing the temperature

at which the liquid's vapor pressure equals the atmospheric pressure. As the sample is heated,

the air trapped in the inverted capillary expands and exits.[14] When the liquid's boiling point is

reached, its vapor fills the capillary. Upon cooling, the vapor pressure drops. The moment the

external atmospheric pressure overcomes the internal vapor pressure, the liquid is forced back

into the capillary. This temperature corresponds to the boiling point.[15]

Step-by-Step Procedure:

Sample Preparation: Fill a small test tube (e.g., a fusion tube) to a depth of about 2-3 cm

with molten 2-Chloroadamantane.
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Capillary Insertion: Take a standard melting point capillary tube and seal one end in a flame.

Place this capillary tube, open-end down, into the liquid in the test tube.[13]

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The

bottom of the test tube should be level with the thermometer bulb.[15]

Heating: Clamp the assembly in a Thiele tube filled with a high-boiling heat-transfer fluid

(e.g., mineral oil or silicone oil) so that the heat-transfer fluid level is above the liquid sample

but below the top of the test tube.

Observation (Heating Phase): Gently heat the side arm of the Thiele tube with a Bunsen

burner.[15] As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary. Continue heating until a rapid and continuous stream of bubbles is

observed.[15]

Observation (Cooling Phase): Remove the heat source and allow the apparatus to cool

slowly.

Recording: The boiling point is the temperature at which the stream of bubbles stops and the

liquid just begins to enter the capillary tube.[15] Record this temperature.

Visualization of Experimental Workflows
The following diagram illustrates the generalized workflow for the determination of the melting

and boiling points of a solid organic compound like 2-Chloroadamantane.
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Workflow for Physical Property Determination

Melting Point Determination Boiling Point Determination

Obtain Pure Sample

Load 1-2 mm of sample
into capillary tube

Place in Mel-Temp
Apparatus

Rapidly heat to ~20°C
below expected MP

Heat slowly (1-2°C/min)

Record T1 (first liquid)
and T2 (all liquid)

Result: Melting Point Range

Melt Sample

Fill fusion tube with liquid sample

Insert sealed-end capillary
(open-end down)

Assemble in Thiele Tube
with thermometer

Heat until rapid stream
of bubbles emerges

Remove heat and allow to cool

Record temperature when liquid
enters capillary

Result: Boiling Point

Click to download full resolution via product page

Caption: Generalized experimental workflows for determining the melting and boiling points.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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